Cas no 323587-86-6 (3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid)

• Product Name: 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid
• CAS No: 323587-86-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 3061553
• Update Time: 2025-08-05

3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(4-methyl-benzoylamino)-butyric acid
• 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid

• Inchi： 1S/C13H17NO3/c1-8(2)11(13(16)17)14-12(15)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： VHARFVDRHZIASX-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)NC(C1C=CC(C)=CC=1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid

Professional Introduction to 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid (CAS No. 323587-86-6)

3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid, with the CAS number 323587-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid consists of a butanoic acid backbone substituted with an amide group at the second carbon and a 4-methylphenyl (tolyl) group at the second position of the amide. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for further investigation. The presence of both aromatic and aliphatic moieties in its structure allows for diverse functionalization possibilities, which are crucial for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on identifying and developing new scaffolds that can serve as precursors for drug discovery. The structural motif of 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid aligns well with this trend, as it combines elements that are frequently observed in bioactive molecules. For instance, the amide functionality is a common pharmacophore in many approved drugs, while the aromatic ring system provides opportunities for interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain perception. Emerging studies suggest that derivatives of formamidobutanoic acids may exhibit inhibitory effects on certain enzymes involved in these pathways. Specifically, modifications to the aromatic ring or the amide moiety could lead to compounds with enhanced selectivity and potency. This has prompted researchers to explore synthetic strategies that allow for efficient derivatization of 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid.

The synthesis of 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid presents both challenges and opportunities for chemists. The key steps involve constructing the butanoic acid backbone, introducing the amide group at the appropriate position, and then appending the 4-methylphenyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations with high precision. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway.

The pharmacological evaluation of 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid has begun to yield promising results in preclinical studies. Initial assays have demonstrated that certain derivatives exhibit significant activity against inflammatory markers, suggesting their potential as leads for novel therapeutics. Additionally, computational modeling has been utilized to predict how different substituents on the aromatic ring might influence binding affinity to biological targets. This approach has helped guide the design of more effective analogs.

The versatility of 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid extends beyond its use as a building block for drug discovery. It also serves as a valuable intermediate in organic synthesis, enabling the preparation of more complex molecules through further functionalization. For example, researchers have explored its use in constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. The ability to easily modify its structure makes it an indispensable tool in synthetic chemistry laboratories.

In conclusion, 3-Methyl-2-(4-methylphenyl)formamidobutanoic Acid (CAS No. 323587-86-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological properties make it a compelling candidate for further investigation. As synthetic methodologies continue to evolve, it is anticipated that new derivatives will be developed, offering novel therapeutic solutions to various medical conditions.